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Technical Support Center: DSP-0565

This technical support center provides guidance on the solubility and handling of DSP-related
compounds. Initial searches for "DSP-0565" yielded limited specific data on its solubility.
However, extensive information is available for the commonly used crosslinking agent DSP
(Dithiobis(succinimidyl propionate)), which may be relevant to researchers encountering
compounds with similar nomenclature. This guide primarily focuses on DSP, while also
acknowledging other compounds identified in our search.

Frequently Asked Questions (FAQs)

Q1: What is DSP and what is it used for?

DSP, or Dithiobis(succinimidyl propionate), is a homobifunctional, amine-reactive, and thiol-
cleavable crosslinker. It is commonly used to link proteins and other molecules containing
primary amines, such as lysine residues and N-termini. The disulfide bond in the spacer arm of
DSP can be cleaved by reducing agents.[1][2] Because it is not sulfonated, DSP is water-
insoluble and membrane-permeable, making it useful for intracellular and intramembrane
conjugation.[3]

Q2: What is the solubility of DSP?
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DSP is sparingly soluble in agueous solutions but has good solubility in organic solvents. The
table below summarizes the known solubility data for DSP.

Solvent Solubility Notes

A related water-soluble form,
Sulfo-DSP (DTSSP), is

Water Insoluble ]
available and soluble at 6
mg/mL.[1][4]
Use fresh, anhydrous DMSO
as it is hygroscopic and
DMSO 81 mg/mL (200.28 mM) )
absorbed moisture can reduce
solubility.[2][4]
Acetonitrile ~25 mg/mL Estimated solubility.[2]
Ethanol Insoluble [4]

Q3: Are there other compounds with similar names?
Yes, several other compounds with "DSP" in their names were identified:

o DSP-0565: Described as an anti-convulsant with a good safety margin in various models.[5]
No specific solubility data was found for this compound in the initial search.

e PIT565: A substance being studied by Novartis in a Phase 1 clinical trial for Systemic Lupus
Erythematosus (SLE).[6]

e DSP-5336: An investigational small molecule inhibitor of the Menin and MLL protein
interaction, currently in Phase 1/2 clinical trials for acute leukemia.[7][8]

e DS-5565: A compound that was in a Phase Il study for post-herpetic neuralgia.[9]

Troubleshooting Guide: DSP Solubility and Handling

Issue 1: DSP precipitates when added to my aqueous buffer.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/mm/322133
https://www.selleckchem.com/products/dsp-crosslinker.html
https://www.thermofisher.com/store/v3/products/faqs/22586
https://www.selleckchem.com/products/dsp-crosslinker.html
https://www.thermofisher.com/store/v3/products/faqs/22586
https://www.selleckchem.com/products/dsp-crosslinker.html
https://www.benchchem.com/product/b10832674/docs?utm_src=pdf-body#dsp-0565-solubility-issues-and-solutions
https://buychemjapan.com/targetmol/DSP-0565%20In%20Vial%20of%200.5g/detail
https://www.novartis.com/clinicaltrials/study/nct06335979
https://www.dukehealth.org/clinical-trials/directory/pro00109316
https://www.targetedonc.com/view/dsp-5336-displays-promise-in-early-trials-for-npm1-kmt2a-acute-leukemia
https://clinicaltrials.gov/study/NCT02318719
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10832674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Cause: DSP is not soluble in water.[3] Adding a concentrated stock of DSP in an organic
solvent to an aqueous buffer can cause it to precipitate out of solution.

e Solution:

o Prepare a fresh, concentrated stock solution of DSP in anhydrous DMSO (e.g., 10-25 mM)
immediately before use.[3]

o Add the DSP stock solution drop-wise to your aqueous reaction buffer while vortexing to
ensure rapid and even distribution.

o A hazy solution may still form, which is a common observation.[2]
Issue 2: My crosslinking reaction is inefficient.

o Cause 1: Hydrolysis of the NHS ester. The N-hydroxysuccinimide (NHS) esters at the ends
of DSP are susceptible to hydrolysis in agueous solutions, which renders the crosslinker
inactive. Hydrolysis increases with higher pH and in dilute protein solutions.[2][3]

e Solution 1:

o Work quickly and use the reconstituted DSP solution immediately. Do not prepare stock
solutions for storage.[2][3]

o Perform the reaction at a pH between 7 and 8. The optimal range is typically 7.5 to 8.5.[2]

o Use a higher concentration of your protein of interest (>5 mg/mL) to minimize hydrolysis.

[1]

o Cause 2: Incompatible buffer. Buffers containing primary amines, such as Tris or glycine, will
compete with your target protein for reaction with the NHS esters.[3]

e Solution 2:

o Use a non-amine-containing buffer such as phosphate-buffered saline (PBS), HEPES,
bicarbonate/carbonate, or borate buffers.[2][3]
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Experimental Protocols

Protocol 1: General Protein Crosslinking with DSP

o Prepare Protein Solution: Dissolve your protein in a suitable amine-free buffer (e.g., PBS, pH
7.2-8.0) at a concentration of >5 mg/mL.

o Prepare DSP Solution: Immediately before use, dissolve DSP in anhydrous DMSO to a
concentration of 10-25 mM.[3]

o Reaction: Add the DSP solution drop-wise to the protein solution to achieve the desired final
molar excess of the crosslinker. A common starting point is a 20- to 50-fold molar excess.

e Incubation: Incubate the reaction mixture for 30 minutes to 2 hours at room temperature or
4°C.

e Quenching: Stop the reaction by adding a quenching buffer containing primary amines, such
as 1M Tris, to a final concentration of 20-50 mM. Incubate for 15 minutes.

o Downstream Analysis: Proceed with your downstream application, such as SDS-PAGE,
mass spectrometry, or affinity purification.

Visualizations
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Caption: General experimental workflow for protein crosslinking using DSP.
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Problem Encountered
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Caption: Troubleshooting logic for common issues with DSP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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